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Compound of Interest

Compound Name: Sulfathiazole

Cat. No.: B1682510

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility and stability
of sulfathiazole sodium salt, a critical organosulfur compound utilized as a short-acting
sulfonamide antibiotic.[1][2][3][4][5] This document is intended to serve as a valuable resource
for researchers, scientists, and drug development professionals by consolidating key data,
outlining experimental protocols, and visualizing relevant biological and experimental
workflows.

Core Physicochemical Properties

Sulfathiazole sodium salt is the sodium salt of sulfathiazole. The presence of the sodium salt
significantly enhances its aqueous solubility compared to the parent compound, sulfathiazole,
which is poorly soluble in water.[6][7] It is a white to off-white, hygroscopic powder.[7]

Solubility Profile

The solubility of sulfathiazole sodium salt is a critical parameter for its formulation and
delivery. While sulfathiazole itself has very low aqueous solubility, its sodium salt is highly

soluble in water.[6][7][8] The solubility is influenced by the solvent, temperature, and pH of the
medium.[9]

Data Presentation: Solubility
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Solvent Temperature (°C) Solubility Notes

Water 25 50 mg/mL Highly soluble.[7]

Dimethyl Sulfoxide 5 Saturation unknown.
Not Specified =59 mg/mL

(DMSO) [2]

Fresh, non-moisture-
absorbed DMSO is

Dimethyl Sulfoxide N
Not Specified 55 mg/mL recommended as

(DMSO) )
moisture can reduce

solubility.[4]

Note: Quantitative solubility data for sulfathiazole sodium salt in a wide range of organic
solvents and across various temperatures is not extensively available in the public domain. The
provided data is based on available information.

The pH of the solution significantly impacts the solubility of sulfonamides. For sulfathiazole,
which is a weakly acidic drug, increasing the pH generally increases its solubility.[6] While
specific data for the sodium salt is not detailed, it is expected to be highly soluble in neutral to

alkaline agueous solutions.

Stability Profile

The stability of sulfathiazole sodium salt is influenced by several factors, including light, pH,
temperature, and the presence of oxidizing agents. Solutions of sodium salts of most
sulfonamides are strongly basic and can deteriorate rapidly.[8]

Data Presentation: Stability and Degradation
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Condition

Effect

Degradation
Products/Pathways

Light (Photodegradation)

Significant degradation upon
exposure to UV light.[10]

An isomeric photoproduct, 2-
imino-3-(p-
aminobenzenesulfinyl-oxy)-
thiazole, has been identified.
[10][11] Cleavage of the
sulfonamide bond is a potential
pathway.[10] Most
sulfonamides slowly darken

upon light exposure.[8][10]

pH (Hydrolysis)

Can undergo hydrolysis under
acidic and basic conditions.
[10]

Two hydrolytic decomposition
products have been identified
under acidic conditions, though
their structures are not
specified.[10]

Temperature (Thermal

Heating a solution can induce

Specific thermal degradation

products are not detailed in the

Degradation) degradation.[10] )
provided search results.
Susceptible to degradation by Specific oxidation products are
Oxidation oxidizing agents like hydrogen not detailed in the provided

peroxide.[10]

search results.

Humidity (Solid-State)

Amorphous sulfathiazole
sodium can crystallize to a
sesquihydrate in the presence

of moisture.[12]

Moisture-induced phase

transformation.[12]

Storage Recommendations

e Solid Form: Store in a tightly sealed, light-resistant container and protect from moisture. For

long-term storage, -20°C is recommended.[10]

 In Solution: Prepare solutions fresh when possible. For short-term storage, aliquoting and

storing at -20°C for up to one month is advised. For longer-term storage (up to 6 months),
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-80°C is recommended to minimize freeze-thaw cycles.[10] Use of amber vials is
recommended to protect from light.[10]

Experimental Protocols
Solubility Determination (Shake-Flask Method)

This method is a standard procedure for determining the equilibrium solubility of a compound.

[6]

Preparation: Add an excess amount of sulfathiazole sodium salt to a known volume of the
desired solvent (e.g., water, buffer, organic solvent) in a sealed container.

Equilibration: Agitate the container at a constant temperature for a sufficient period (e.g., 24-
48 hours) to ensure equilibrium is reached.

Separation: Separate the undissolved solid from the solution by centrifugation or filtration
(using a 0.45-um membrane filter).[12]

Quantification: Determine the concentration of the dissolved sulfathiazole sodium salt in the
supernatant or filtrate using a suitable analytical method, such as UV-Visible
spectrophotometry or High-Performance Liquid Chromatography (HPLC).[12]

Stability-Indicating HPLC Method

A stability-indicating HPLC method is crucial for accurately quantifying the active

pharmaceutical ingredient (API) without interference from degradation products.[10]

Instrumentation: A High-Performance Liquid Chromatography (HPLC) system equipped with
a UV detector.[10]

Column: A C18 column (e.g., 250 mm x 4.6 mm, 5 um patrticle size) is commonly used.[10]

Mobile Phase: A mixture of water, methanol, and glacial acetic acid (e.g., 750:249:1, v/viv)
has been reported.[10][13][14]

Flow Rate: A typical flow rate is 1.0 mL/min.[10]

Detection Wavelength: 270 nm is a suitable wavelength for detection.[10][13]
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e Procedure:

o Standard Solution Preparation: Prepare a stock solution of a sulfathiazole sodium salt
reference standard in the mobile phase. Create a series of working standards at different
concentrations to generate a calibration curve.

o Sample Preparation: Dilute the test sample of sulfathiazole sodium salt with the mobile
phase to a concentration that falls within the calibration curve range.

o Analysis: Inject the standard and sample solutions into the HPLC system. Record the
chromatograms and determine the peak area for sulfathiazole sodium salt.

Forced Degradation Studies

Forced degradation studies are essential to validate the stability-indicating nature of an
analytical method.[10]

Acid Hydrolysis: Treat a solution of sulfathiazole sodium salt with an acid (e.g., 1N HCI) and
heat. Neutralize the solution before injection into the HPLC.[10]

o Base Hydrolysis: Treat a solution of sulfathiazole sodium salt with a base (e.g., 1IN NaOH)
and heat. Neutralize the solution before injection.[10]

o Oxidative Degradation: Expose a solution of sulfathiazole sodium salt to an oxidizing agent
(e.g., hydrogen peroxide).

o Thermal Degradation: Heat a solution of sulfathiazole sodium salt.
» Photodegradation: Expose a solution of sulfathiazole sodium salt to UV light.

After each stress condition, analyze the samples using the developed HPLC method to ensure
that any degradation product peaks are well-resolved from the main sulfathiazole sodium salt
peak.[10]

Mandatory Visualizations
Signaling Pathway: Mechanism of Antibacterial Action
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Sulfathiazole sodium acts as a competitive inhibitor of the bacterial enzyme dihydropteroate
synthase (DHPS).[7] This enzyme is crucial for the synthesis of dihydrofolic acid, a precursor to
tetrahydrofolate, which is essential for nucleotide synthesis and bacterial survival.[7]

Bacterial Folate Synthesis Pathway

Dihydropteridine
Pyrophosphate

Tetrahydrofolic Acid

Dihydropteroate
Synthase (DHPS)
p-Aminobenzoic Acid (PABA)

Sulfathiazole Sodium

Click to download full resolution via product page

Mechanism of action of sulfathiazole sodium.

Experimental Workflow: Solubility Determination

The following diagram illustrates the standard workflow for determining the solubility of
sulfathiazole sodium salt using the shake-flask method.
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Start: Solubility Determination

Add excess Sulfathiazole Sodium
to solvent in a sealed container

Agitate at constant temperature
for 24-48 hours

Separate undissolved solid
(Centrifugation/Filtration)

Quantify dissolved drug in
supernatant/filtrate (UV-Vis/[HPLC)

Determine Equilibrium Solubility

Click to download full resolution via product page
Workflow for solubility determination.

Logical Relationship: Forced Degradation Study Design

This diagram outlines the logical flow of a forced degradation study to establish a stability-
indicating analytical method.
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Forced degradation study design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1682510?utm_src=pdf-body-img
https://www.benchchem.com/product/b1682510?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682510?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

. Sulfathiazole sodium | CAS#:144-74-1 | Chemsrc [chemsrc.com]

. Sulfathiazole sodium | CAS:144-74-1 | High Purity | Manufacturer BioCrick [biocrick.com]
. pharmaffiliates.com [pharmaffiliates.com]

. selleckchem.com [selleckchem.com]

. chemimpex.com [chemimpex.com]

. benchchem.com [benchchem.com]

. Sulfathiazole sodium (144-74-1) for sale [vulcanchem.com]

. Sulfathiazole | COHIN302S2 | CID 5340 - PubChem [pubchem.ncbi.nim.nih.gov]

°
© (0] ~ » &) faN w N -

. solubilityofthings.com [solubilityofthings.com]
e 10. benchchem.com [benchchem.com]

e 11. Photodegradation of sulfathiazole under simulated sunlight: Kinetics, photo-induced
structural rearrangement, and antimicrobial activities of photoproducts - PubMed
[pubmed.ncbi.nim.nih.gov]

e 12. Modification of the Solid-State Nature of Sulfathiazole and Sulfathiazole Sodium by
Spray Drying - PMC [pmc.ncbi.nim.nih.gov]

e 13. researchgate.net [researchgate.net]
e 14. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Sulfathiazole Sodium Salt: A Technical Guide to
Solubility and Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682510#sulfathiazole-sodium-salt-solubility-and-
stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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